Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate

• Molecular Formula: C26H32N4O4S
• Molecular Weight: 496.6 g/mol
• IUPAC Name: ethyl 2-[[4-(2,6-diethylphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C26H32N4O4S/c1-6-18-10-9-11-19(7-2)23(18)30-22(28-29-26(30)35-17(4)25(32)34-8-3)16-27-24(31)20-12-14-21(33-5)15-13-20/h9-15,17H,6-8,16H2,1-5H3,(H,27,31)
• InChI Key: NFEDOZNDQRRINN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N2C(=NN=C2SC(C)C(=O)OCC)CNC(=O)C3=CC=C(C=C3)OC

Description

Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a triazole ring, which is known for its stability and versatility in chemical reactions.

Preparation Methods

The synthesis of Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate involves multiple steps. The key steps include the formation of the triazole ring and the attachment of the ethyl ester group. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s triazole ring is known for its biological activity, making it useful in the development of pharmaceuticals.

Industry: The compound can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Ethyl 2-{[4-(2,6-diethylphenyl)-5-{[(4-methoxyphenyl)formamido]methyl}-4H-1,2,4-triazol-3-YL]sulfanyl}propanoate can be compared to other compounds with similar structures, such as:

Ethyl N-(2,6-diethylphenyl)carbamate: This compound shares the ethyl and diethylphenyl groups but lacks the triazole ring.

2-Methoxyphenyl isocyanate: This compound contains the methoxyphenyl group but differs in its overall structure and reactivity.

These comparisons highlight the unique features of this compound, particularly its triazole ring, which contributes to its stability and versatility in various applications.